Cas no 3772-46-1 (O,O-diethyl S-[2-(methylsulfanyl)ethyl] phosphorodithioate)

• Product Name: O,O-diethyl S-[2-(methylsulfanyl)ethyl] phosphorodithioate
• CAS No: 3772-46-1
• MF: C₇H₁₇O₂PS₃
• MW: 260.377439260483
• CID: 1485889
• PubChem ID: 199149
• Update Time: 2025-04-21

O,O-diethyl S-[2-(methylsulfanyl)ethyl] phosphorodithioate Chemical and Physical Properties

Names and Identifiers

• O,O-diethyl S-[2-(methylsulfanyl)ethyl] phosphorodithioate
• diethoxy-(2-methylsulfanylethylsulfanyl)-sulfanylidene-λ⁵-phosphane
• O,O-diethyl S-(methylthio-ethyl) phosphorodithioate
• Phosphorodithioic acid, O,O-diethyl S-(2-(methylthio)ethyl) ester
• BRN 1708507
• DTXSID50191154
• M 80
• 3772-46-1

• Inchi： 1S/C7H17O2PS3/c1-4-8-10(11,9-5-2)13-7-6-12-3/h4-7H2,1-3H3
• InChI Key： ZJIYXRGCBVAJKD-UHFFFAOYSA-N
• SMILES： S(CCSC)P(OCC)(OCC)=S

Computed Properties

• Exact Mass: 260.01301
• Monoisotopic Mass: 260.01283030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 18.46